Pharmacuetical Impurity Standards
  • Cefpodoxime
    Cefpodoxime
    • Cat. No.:
    • B017579
    • CAS No.:
    • 80210-62-4
    • Molecular Formula:
    • C15H17N5O6S2
    • Molecular Weight:
    • 427.5 g/mol
    Description
    Cefpodoxime is a third-generation cephalosporin antibiotic with methoxymethyl and (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamino substituents at positions 3 and 7, respectively, of the cephem skelet...
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  • Adenine
    Adenine
    • Cat. No.:
    • B159924
    • CAS No.:
    • 134434-48-3
    • Molecular Formula:
    • C5H5N5
    • Molecular Weight:
    • 135.13 g/mol
    Description
    Adenine is a purine nucleobase with an amine group attached to the carbon at position 6. Adenine is the precursor for adenosine and deoxyadenosine nucleosides.
    Adenine, also known as 6-aminopurine or Ade, bel...
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  • Abiraterone
    Abiraterone
    • Cat. No.:
    • B193195
    • CAS No.:
    • 154229-19-3
    • Molecular Formula:
    • C24H31NO
    • Molecular Weight:
    • 349.5 g/mol
    Description
    Abiraterone is a 3beta-sterol that is androsta-5,16-dien-3beta-ol substituted at position 17 by a 3-pyridyl group. Administered as the O-acetate, it is used for treatment of metastatic castrate-resistant prostat...
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  • Olmesartan lactone
    Olmesartan lactone
    • Cat. No.:
    • B586422
    • CAS No.:
    • 849206-43-5
    • Molecular Formula:
    • C24H24N6O2
    • Molecular Weight:
    • 428.5 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Aloe emodin
    Aloe emodin
    • Cat. No.:
    • B1665711
    • CAS No.:
    • 481-72-1
    • Molecular Formula:
    • C15H10O5
    • Molecular Weight:
    • 270.24 g/mol
    Description
    Aloe emodin is a dihydroxyanthraquinone that is chrysazin carrying a hydroxymethyl group at position 3. It has been isolated from plant species of the genus Aloe. It has a role as an antineoplastic agent and a p...
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  • Capecitabine
    Capecitabine
    • Cat. No.:
    • B1668275
    • CAS No.:
    • 154361-50-9
    • Molecular Formula:
    • C15H22FN3O6
    • Molecular Weight:
    • 359.35 g/mol
    Description
    Capecitabine is a carbamate ester that is cytidine in which the hydrogen at position 5 is replaced by fluorine and in which the amino group attached to position 4 is converted into its N-(penyloxy)carbonyl deriv...
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  • (-)-Mandelic acid
    (-)-Mandelic acid
    • Cat. No.:
    • B1675949
    • CAS No.:
    • 611-71-2
    • Molecular Formula:
    • C8H8O3
    • Molecular Weight:
    • 152.15 g/mol
    Description
    (R)-mandelic acid is the (R)-enantiomer of mandelic acid. It has a role as a human xenobiotic metabolite. It is a conjugate acid of a (R)-mandelate. It is an enantiomer of a (S)-mandelic acid.
    (r)-Mandelic ac...
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  • Revefenacin
    Revefenacin
    • Cat. No.:
    • B1680567
    • CAS No.:
    • 864750-70-9
    • Molecular Formula:
    • C35H43N5O4
    • Molecular Weight:
    • 597.7 g/mol
    Description
    Revefenacin is an Anticholinergic. The mechanism of action of revefenacin is as a Cholinergic Antagonist.
    Revefenacin is a synthetic anticholinergic agent that is used as a once daily, nebulized inhalant for maintenance treatment of patients with chronic obstructive pulmonary disease. Revefenacin has not been implicated in causing liver enzyme elevations or clinically apparent acute liver injury.
    REVEFENACIN is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2018 and is indicated for chronic obstructive pulmonary disease and airway obstruction and has 2 investigational indications.
    structure in first source"> Revefenacin is a novel biphenyl carbamate tertiary amine agent that belongs to the family of the long-acting muscarinic antagonists (LAMA). The labile primary amide in the structure produces a "soft-drug" site t...
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  • 1-Dodecanol
    1-Dodecanol
    • Cat. No.:
    • B10758828
    • CAS No.:
    • 68551-07-5
    • Molecular Formula:
    • C12H26O
      C12H26O
      CH3(CH2)10CH2OH
    • Molecular Weight:
    • 186.33 g/mol
    Description
    Dodecanol is a colorless thick liquid with a sweet odor. Floats on water. Freezing point is 75 °F. (USCG, 1999)
    Dodecan-1-ol is a primary alcohol that is dodecane in which a hydrogen from one of the methyl gr...
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  • Quinine
    Quinine
    • Cat. No.:
    • B10769574
    • CAS No.:
    • 1407-83-6
    • Molecular Formula:
    • C20H24N2O2
    • Molecular Weight:
    • 324.4 g/mol
    Description
    Quinine is a cinchona alkaloid that is cinchonidine in which the hydrogen at the 6-position of the quinoline ring is substituted by methoxy. It has a role as an antimalarial, a muscle relaxant and a non-narcotic...
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